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Compound of Interest

Compound Name: Benzalazine

Cat. No.: B126859 Get Quote

An In-depth Technical Guide to the Safe Handling of Benzalazine

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzalazine, also known as benzaldehyde azine or dibenzylidenehydrazine, is an organic

compound with the chemical formula C₁₄H₁₂N₂.[1][2] It is structurally characterized by an azine

functional group, where a hydrazine moiety is linked to two benzaldehyde groups.[1] Typically

appearing as a pale yellow crystalline solid or powder, it serves as an intermediate in the

synthesis of various organic compounds, including those with potential antibacterial and

antifungal activities.[2][3] Given its reactivity and the hazardous nature of its precursors, a

thorough understanding of its safety and handling precautions is critical for all laboratory

personnel.

Physicochemical and Toxicological Data
Quantitative data for Benzalazine (CAS: 588-68-1) are summarized below. It is important to

note that variations exist in the reported values across different suppliers and databases.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₄H₁₂N₂ [1][2][3]

Molecular Weight 208.26 g/mol [2][3]

Appearance
White to yellow

powder/crystalline solid
[1][2]

Melting Point 92-94°C [3][4]

152°C [5]

154°C [1]

Boiling Point 318.3°C (Predicted) [4][5]

Density 0.98 g/cm³ (Predicted) [4]

Flash Point 138.3°C [4][5]

Solubility
Soluble in chloroform, ethyl

acetate, methanol
[3]

Moderately soluble in polar

solvents (e.g., alcohols)
[1]

Less soluble in non-polar

solvents
[1]

Hazard Identification
Benzalazine is classified as a hazardous substance. The following tables summarize its GHS

classification and associated hazard statements.

Table 2.2.1: GHS Hazard Classification[2]
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity, Single Exposure 3

Table 2.2.2: Hazard and Precautionary Statements[2]

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P301+P317 IF SWALLOWED: Get medical help

P302+P352 IF ON SKIN: Wash with plenty of water

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Data
Detailed toxicological studies on Benzalazine are limited. The primary available acute toxicity

data is listed below. It is crucial to note that no specific signaling pathways or detailed

mechanisms of toxicity for Benzalazine (CAS 588-68-1) have been identified in the reviewed
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literature. The toxicity of hydrazines, in general, is thought to involve interference with GABA

synthesis.[6]

Table 2.3.1: Acute Toxicity

Route Species Value Source(s)

Intraperitoneal Mouse LD50 > 600 mg/kg [2][5][7]

Experimental Protocols
Synthesis of Benzalazine
The foundational method for synthesizing Benzalazine is the condensation reaction between

benzaldehyde and hydrazine.[8] The following protocol is adapted from a procedure published

in Organic Syntheses.

Materials:

Hydrazine sulfate (powdered)

28% Aqueous ammonia

Benzaldehyde (freed of benzoic acid by washing with sodium carbonate solution)

95% Ethyl alcohol

5-L round-bottomed flask

Mechanical stirrer

Procedure:

In a 5-L round-bottomed flask equipped with a mechanical stirrer, combine 240 g (1.85

moles) of powdered hydrazine sulfate, 1.8 L of water, and 230 cc (207 g, 3.4 moles) of 28%

aqueous ammonia.

Stir the mixture until the hydrazine sulfate has completely dissolved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/8945695_Occupational_Exposure_to_Hydrazines_Treatment_of_Acute_Central_Nervous_System_Toxicity
https://www.acgpubs.org/doc/2018081005465143-OC-1803-072.pdf
http://orgsyn.org/demo.aspx?prep=v90p0287
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Experiments/9%3A_Multistep_Synthesis_(Experiment)
https://www.benchchem.com/product/b126859?utm_src=pdf-body
https://www.benchchem.com/product/b126859?utm_src=pdf-body
https://www.researchgate.net/figure/Reaction-of-benzaldehyde-azine-benzalazine-with-pentafluorobenzaldehyde-PFB-to-form_fig4_273700505
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Over a period of 4 to 5 hours, add 440 cc (460 g, 4.35 moles) of benzaldehyde from a

separatory funnel. Vigorous stirring is essential during this addition to break up any lumps of

the product that form.

After the addition is complete, continue stirring the mixture for an additional 2 hours.

Collect the precipitated Benzalazine by suction filtration and wash the solid with water.

Press the product thoroughly on the Büchner funnel to remove excess water.

For purification, dissolve the crude product in 800 cc of boiling 95% ethyl alcohol.

Allow the solution to cool. The Benzalazine will separate as yellow needles.

Collect the purified crystals by filtration. The expected yield is 350–360 g (91–94%).

Dry the final product in a vacuum desiccator over calcium chloride to remove residual ethyl

alcohol.
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Preparation

Reaction

Workup & Purification

1. Prepare Flask:
- 240g Hydrazine Sulfate

- 1.8L Water
- 230cc Ammonia (28%)

2. Stir until Dissolved

3. Add 460g Benzaldehyde
(4-5 hours)

4. Stir for 2 hours

5. Filter & Wash with Water

6. Recrystallize from
boiling 95% Ethanol

7. Collect Crystals

8. Dry in Vacuum Desiccator

end

Yield: 91-94%
Yellow Needles

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzalazine.
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Safety and Handling
Personal Protective Equipment (PPE)
Due to its irritant nature, appropriate PPE is mandatory when handling Benzalazine.

Eye Protection: Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH (US)

standards.[9][10]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected prior to use.

Dispose of contaminated gloves properly.[9][10]

Skin and Body Protection: Wear a lab coat or long-sleeved clothing to prevent skin contact.

[10] Ensure safety showers are accessible.[11]

Respiratory Protection: Handle in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust.[9][11] If exposure limits are exceeded, use a NIOSH/MSHA or EN

136 approved respirator.[10]
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Handling Benzalazine

1. Don PPE
- Goggles
- Gloves

- Lab Coat

2. Work in Fume Hood

3. Weigh Solid Carefully
(Avoid Dust Generation)

4. Transfer to Reaction Vessel

5. Clean Up Workspace

6. Decontaminate & Remove PPE

7. Wash Hands Thoroughly

Procedure Complete
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water (15 min) Rinse with Water (15 min)
Remove Contacts Rinse Mouth with Water

Consult Physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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